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Compound of Interest

Compound Name: MMT3-72

Cat. No.: B12368558 Get Quote

MMT3-72 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of MMT3-72.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for MMT3-72 solid powder?

For long-term stability, MMT3-72 in its solid form should be stored at -20°C for up to 12 months

or at 4°C for up to 6 months.[1]

Q2: How should I store MMT3-72 once it is dissolved in a solvent?

MMT3-72 solutions can be stored at -80°C or -20°C for up to 6 months.[1] To minimize freeze-

thaw cycles, it is recommended to aliquot the solution into single-use volumes.

Q3: What is the recommended solvent for reconstituting MMT3-72?

MMT3-72 can be dissolved in DMSO to prepare a stock solution, for example, at a

concentration of 10 mM.[1] For cell-based assays, ensure the final concentration of DMSO is

not detrimental to the cells.

Q4: Is MMT3-72 sensitive to light?

While specific photostability data for MMT3-72 is not readily available, it is good laboratory

practice to protect all research compounds from prolonged light exposure. Store solutions in
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amber vials or tubes wrapped in foil.

Troubleshooting Guide
Issue Potential Cause Recommended Solution

Reduced or no activity of the

compound in experiments.

Improper storage leading to

degradation.

- Verify that the compound has

been stored according to the

recommended conditions (see

tables below).- Use a fresh vial

of the compound if degradation

is suspected.- Perform a

quality control check, if

possible.

Precipitation observed in the

stock solution upon thawing.

Poor solubility or solution

instability at a specific

concentration or temperature.

- Gently warm the solution to

37°C and vortex to redissolve

the precipitate.- If precipitation

persists, consider preparing a

fresh, lower concentration

stock solution.- Centrifuge the

vial to pellet the precipitate and

use the supernatant, noting the

potential for inaccurate

concentration.

Inconsistent experimental

results between different

batches.

Variation in compound stability

or handling.

- Ensure consistent storage

and handling procedures for all

aliquots and batches.- Aliquot

stock solutions to minimize

freeze-thaw cycles.- Qualify

each new batch of the

compound before use in

critical experiments.

Storage Condition Summary
Solid MMT3-72 Powder
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Storage Temperature Duration

-20°C 12 Months

4°C 6 Months

MMT3-72 in Solvent

Storage Temperature Duration

-80°C 6 Months

-20°C 6 Months

Data sourced from ProbeChem's product information page.[1]

Experimental Protocols
Protocol for Reconstitution of MMT3-72

Preparation: Before opening, bring the vial of MMT3-72 powder to room temperature to

prevent moisture condensation.

Solvent Addition: Add the calculated volume of DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Dissolution: Vortex the vial until the powder is completely dissolved. Gentle warming to 37°C

can aid in dissolution.

Aliquoting and Storage: Aliquot the stock solution into single-use, light-protected vials. Store

immediately at -80°C or -20°C.

MMT3-72 Mechanism of Action and Activation
MMT3-72 is designed as a gastrointestinal locally-activating Janus kinase (JAK) inhibitor. In the

colon, it is converted by bacterial azoreductases into its active metabolite, MMT3-72-M2, which

is a potent inhibitor of JAK1, JAK2, and TYK2.
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Click to download full resolution via product page

Caption: Activation pathway of the MMT3-72 prodrug.

Experimental Workflow for Preparing MMT3-72 for In Vitro Assays
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Preparation

Experiment

Start: MMT3-72 Powder

Reconstitute in DMSO
to create stock solution

Aliquot into single-use tubes

Store at -80°C or -20°C

Thaw one aliquot

Dilute to working concentration
in appropriate assay buffer

Add to cell culture or assay plate

Incubate for desired time

Analyze results
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Caption: Workflow for preparing MMT3-72 for experiments.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12368558?utm_src=pdf-body-img
https://www.benchchem.com/product/b12368558?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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